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An In-depth Examination of the Availability, Procurement, and Quality Verification of Bis(3-
Pentyl) Phthalate and its Common Isomer, Di-n-pentyl Phthalate

For researchers, scientists, and professionals in drug development, the precise sourcing of
chemical reagents is a critical cornerstone of experimental success. This guide provides a
detailed technical overview of the commercial availability of pentyl phthalates, with a specific
focus on clarifying the landscape for "bis(3-Pentyl) Phthalate" and its more prevalent isomer,
Di-n-pentyl phthalate (DNPP). Due to the specificity of isomeric nomenclature, this guide will
first address the distinction between these compounds and then delve into the comprehensive
commercial and technical data for the widely available DNPP.

Isomer Specificity: A Critical First Step

The term "bis(3-Pentyl) Phthalate" designates a specific isomer where the phthalic acid is
esterified with two pentan-3-ol molecules. In contrast, "Di-n-pentyl phthalate” (CAS 131-18-0)
indicates esterification with two pentan-1-ol molecules. While both are phthalate esters with
pentyl groups, their distinct molecular geometries can lead to different physical properties and
biological activities. It is imperative for researchers to confirm the exact isomer required for their
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studies, as the commercial availability of these compounds differs significantly. Searches for
"bis(3-Pentyl) Phthalate" often yield results for the more common Di-n-pentyl phthalate or
other isomers like "Bis(3-methylpentyl) Phthalate"[1]. This guide will proceed with a focus on
Di-n-pentyl phthalate (DNPP), given its broader commercial presence.

Commercial Availability of Di-n-pentyl Phthalate
(CAS 131-18-0)

Di-n-pentyl phthalate (DNPP) is primarily utilized as a plasticizer to enhance the flexibility and
durability of plastics, particularly polyvinylchloride (PVC)[2][3]. It is also available as an
analytical standard for environmental and quality control testing[4][5][6][7].

Major Suppliers and Product Offerings

Several chemical suppliers list Di-n-pentyl phthalate in their catalogs, typically with purities
suitable for research and analytical applications. The following table summarizes offerings from
prominent vendors.
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) ) Available
Supplier Product Name Purity . Notes
Quantities
Marketed under
the Thermo
Scientific
Chemicals
Thermo Fisher Di-n-pentyl brand, formerly
o 98% 59,25¢
Scientific phthalate Alfa Aesar. Used
as a plasticizer
for PVC
membrane
electrodes.[8][9]
Produced in
Dipentyl accordance with
phthalate, B ISO/IEC 17025
o ) - Certified
MilliporeSigma certified and ISO 17034.
) ) Reference Neat )
(Sigma-Aldrich) reference ] Suitable for
) Material
material, HPLC and GC
TraceCERT® applications.[6]
[10]
) Classified as a
Santa Cruz Dipentyl Contact for
) >98% o Dangerous Good
Biotechnology phthalate availability
for transport.[11]
. . Accompanied by
Simson Pharma Dipentyl Custom Contact for N
o ) o a Certificate of
Limited phthalate Synthesis availability )
Analysis.
Offered as a
component in
Di-n-pentyl Analytical Neat and in various phthalate
AccuStandard ] )
phthalate Standard solution ester mixtures for
analytical testing.
[4][12]
FUJIFILM Wako Di-n-pentyl Analytical In solution Included in their
Pure Chemical Phthalate Standard 8 Phthalates
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Corporation Mixture Standard
Solution for

analytical testing.

[5]

Technical Data and Safety Profile

Di-n-pentyl phthalate is a clear, colorless to pale yellow liquid[2][9]. It is characterized by low
water solubility and is soluble in organic solvents[2].

Property Value

CAS Number 131-18-0[6][11]
Molecular Formula C18H2604[6][11]
Molecular Weight 306.40 g/mol [6][11]
Density 1.025 g/mL at 20 °C[6]
Boiling Point 386 °C[13]

Flash Point 118 °C (closed cup)[6]

Safety and Handling: Di-n-pentyl phthalate is classified as a substance that may damage
fertility or the unborn child and is very toxic to aquatic life[14]. It is crucial to handle this
compound in a well-ventilated area, preferably under a chemical fume hood, and to wear
appropriate personal protective equipment, including gloves and safety glasses[13][15][16].
Store the container tightly closed in a dry, cool, and well-ventilated place[15][17].

Experimental Protocol: Purity Verification by Gas
Chromatography-Mass Spectrometry (GC-MS)

Upon receiving a commercial sample of Di-n-pentyl phthalate, it is prudent to verify its purity,
especially for sensitive applications. GC-MS is a powerful technique for this purpose.

Objective: To confirm the identity and assess the purity of a commercial sample of Di-n-penty!l
phthalate.
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Materials:

Di-n-pentyl phthalate sample

High-purity solvent (e.g., hexane or ethyl acetate)

Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., a non-polar or medium-polarity column
like a 5% phenyl-methylpolysiloxane)

Procedure:

e Standard Preparation:

o Accurately weigh approximately 10 mg of the Di-n-pentyl phthalate sample.

o Dissolve the sample in the chosen solvent in a 10 mL volumetric flask and dilute to the
mark. This creates a 1 mg/mL stock solution.

o Perform a serial dilution to obtain a working standard of approximately 10 pg/mL.

e Sample Preparation:

o Prepare a sample solution at the same concentration as the working standard.

e GC-MS Analysis:

o Injection: Inject 1 pL of the prepared sample solution into the GC-MS.

o GC Conditions (Example):

» Inlet Temperature: 250 °C

» Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

= Oven Program:

= Initial temperature: 100 °C, hold for 2 minutes
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= Ramp: 10 °C/min to 280 °C
= Hold: 10 minutes at 280 °C
o MS Conditions (Example):
= |on Source Temperature: 230 °C
» |onization Mode: Electron lonization (EIl) at 70 eV
» Scan Range: m/z 40-450
o Data Analysis:

o Identity Confirmation: Compare the obtained mass spectrum of the major peak with a
reference spectrum from a spectral library (e.g., NIST). The fragmentation pattern should
match that of Di-n-pentyl phthalate.

o Purity Assessment: Integrate the peak area of the main compound and any impurity peaks
in the total ion chromatogram (TIC). Calculate the purity as the percentage of the main
peak area relative to the total peak area.

Sourcing and Verification Workflow

The following diagram illustrates a logical workflow for sourcing and verifying the quality of Di-
n-pentyl phthalate for research applications.
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Caption: Workflow for sourcing and quality verification of Di-n-pentyl phthalate.

Conclusion

The commercial availability of "bis(3-Pentyl) Phthalate" is not as widespread as its common
isomer, Di-n-pentyl phthalate (DNPP). Researchers must exercise diligence in specifying the
exact isomer required for their work. For DNPP, a range of suppliers offer this compound,
primarily as a plasticizer and an analytical standard, in various purities and quantities.
Independent verification of the material's identity and purity upon receipt is a critical step to
ensure the integrity of experimental outcomes. By following a structured approach to sourcing
and quality control, scientists can confidently procure the necessary reagents for their research
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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